2-(2-Bromo-4-fluorophenyl)-2-methylpropanoic acid

• Molecular Formula: C10H10BrFO2
• Molecular Weight: 261.09 g/mol
• IUPAC Name: 2-(2-bromo-4-fluorophenyl)-2-methylpropanoic acid
• InChI: InChI=1S/C10H10BrFO2/c1-10(2,9(13)14)7-4-3-6(12)5-8(7)11/h3-5H,1-2H3,(H,13,14)
• InChI Key: ZDCURNMUAQSMBY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=C(C=C(C=C1)F)Br)C(=O)O

Description

2-(2-Bromo-4-fluorophenyl)-2-methylpropanoic acid is a useful research compound. Its molecular formula is C10H10BrFO2 and its molecular weight is 261.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Mix 2-(2-bromo-4-fluoro-phenyl)-2-methyl-propionitrile (1 g, 4.13 mmol) and 1,4,7,10,13,16-hexaoxacyclooctadecane (18-crown-6) (100 mg, 1% wt) with sodium hydroxide (10 M, 20 mL, 200 mmol) in ethanol (5 mL). Heat the mixture to reflux for 3 h. Quench the reaction with 1 N HCl. Extract the product with chloroform. Dry the organic phase over sodium sulfate and concentrate to give an oily residue. Purify the residue by FCC (10% methanol in DCM as eluant) to give the title compound as a yellow solid (1 g, 93%). MS (ES) m/z 260/262 [M+1]+.